1-benzyl-4-(2-chlorobenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(2-chlorophenyl)methyl]piperazine
• InChI: InChI=1S/C18H21ClN2/c19-18-9-5-4-8-17(18)15-21-12-10-20(11-13-21)14-16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key: WTZJIGQVLLLBAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN2
• Molecular Weight: 300.8 g/mol

Description

1-benzyl-4-(2-chlorobenzyl)piperazine, commonly known as 2C-C-BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the early 1990s and has gained attention due to its potential use as a psychoactive drug. However, its scientific research application extends beyond recreational use, and it has been studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

2C-C-BZP acts as a serotonin and dopamine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This results in altered mood, perception, and cognition, which can lead to psychoactive effects.
Biochemical and Physiological Effects:
Studies have shown that 2C-C-BZP can induce changes in heart rate, blood pressure, and body temperature. It also alters the levels of various neurotransmitters in the brain, leading to altered mood, perception, and cognition. These effects can be dose-dependent and can vary based on individual factors such as age, gender, and health status.

Advantages and Limitations for Lab Experiments

2C-C-BZP can be used as a tool in scientific research to study the effects of serotonin and dopamine reuptake inhibition on brain function and behavior. Its synthetic nature allows for precise control over the dose and purity, making it a useful tool in laboratory experiments. However, its psychoactive nature and potential for abuse limit its use in clinical research and human trials.

Future Directions

Further studies can be conducted to investigate the potential therapeutic benefits of 2C-C-BZP. Its ability to modulate neurotransmitter levels in the brain may have implications for the treatment of mood disorders and substance abuse. Additionally, more research can be done to understand the long-term effects of 2C-C-BZP on brain function and behavior. Finally, the development of more selective and potent serotonin and dopamine reuptake inhibitors based on the structure of 2C-C-BZP may lead to the discovery of new drugs for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2C-C-BZP involves the reaction of benzyl chloride with 2-chlorobenzylamine in the presence of sodium hydroxide. The resulting intermediate is then reacted with piperazine to yield 2C-C-BZP. This process can be further optimized by using different reaction conditions and catalysts, leading to different yields and purity levels.

Scientific Research Applications

2C-C-BZP has been primarily studied for its potential use as a psychoactive drug. However, its scientific research application extends beyond recreational use, and it has been studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.